Cas no 900019-63-8 (Dimethyl 2-allyl-2-(2-chloro-6-nitrophenyl)malonate)

• Product Name: Dimethyl 2-allyl-2-(2-chloro-6-nitrophenyl)malonate
• CAS No: 900019-63-8
• CID: 4664432
• Update Time: 2025-05-20

Dimethyl 2-allyl-2-(2-chloro-6-nitrophenyl)malonate Chemical and Physical Properties

Names and Identifiers

• DIMETHYL 2-ALLYL-2-(2-CHLORO-6-NITROPHENYL)MALONATE
• Propanedioic acid, 2-(2-chloro-6-nitrophenyl)-2-(2-propen-1-yl)-, 1,3-dimethyl ester
• Dimethyl 2-allyl-2-(2-chloro-6-nitrophenyl)malonate

Additional information on Dimethyl 2-allyl-2-(2-chloro-6-nitrophenyl)malonate

Dimethyl 2-allyl-2-(2-chloro-6-nitrophenyl)malonate (CAS No. 900019-63-8): A Comprehensive Overview

Dimethyl 2-allyl-2-(2-chloro-6-nitrophenyl)malonate, identified by its CAS number CAS No. 900019-63-8, is a significant compound in the field of organic synthesis and pharmaceutical research. This compound, featuring a malonate backbone substituted with an allyl group and a nitro-substituted chlorophenyl moiety, has garnered attention due to its versatile applications in the development of novel agrochemicals and pharmaceuticals.

The structure of Dimethyl 2-allyl-2-(2-chloro-6-nitrophenyl)malonate consists of a malonic acid derivative, which is a well-known intermediate in organic synthesis. The presence of the allyl group and the electron-withdrawing nitro group on the phenyl ring enhances its reactivity, making it a valuable building block for further functionalization. This compound's unique structural features have made it a subject of interest in recent research, particularly in the synthesis of complex molecules.

In recent years, the pharmaceutical industry has seen a surge in the development of novel compounds with enhanced biological activity. Dimethyl 2-allyl-2-(2-chloro-6-nitrophenyl)malonate has been explored as a precursor in the synthesis of various pharmacologically active agents. Its ability to undergo diverse chemical transformations, such as nucleophilic addition and condensation reactions, makes it an excellent candidate for constructing more intricate molecular architectures.

One of the most compelling aspects of Dimethyl 2-allyl-2-(2-chloro-6-nitrophenyl)malonate is its potential in medicinal chemistry. Researchers have leveraged its structural framework to develop compounds with promising biological activities. For instance, derivatives of this malonate have been investigated for their antimicrobial and anti-inflammatory properties. The nitro group, in particular, has been shown to enhance binding affinity to biological targets, making it a key feature in drug design.

The agrochemical sector has also benefited from the versatility of Dimethyl 2-allyl-2-(2-chloro-6-nitrophenyl)malonate. Its structural motif is similar to that of several known herbicides and fungicides, suggesting its potential as a lead compound for developing new crop protection agents. The ability to modify its structure through various synthetic pathways allows chemists to fine-tune its properties for specific applications in agriculture.

The synthesis of Dimethyl 2-allyl-2-(2-chloro-6-nitrophenyl)malonate involves several key steps that highlight its synthetic utility. The reaction typically begins with the preparation of the malonic acid derivative, followed by alkylation with allyl bromide and subsequent nitration of the phenyl ring. These steps demonstrate the compound's role as a versatile intermediate that can be further functionalized to produce more complex molecules.

In conclusion, Dimethyl 2-allyl-2-(2-chloro-6-nitrophenyl)malonate (CAS No. 900019-63-8) is a multifaceted compound with significant applications in both pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists. As research continues to uncover new methodologies and applications, this compound is poised to play an even greater role in the development of innovative chemical entities.